3-(Oxan-4-yl)-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-(oxan-4-yl)-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C7H11N3OS/c8-7-9-6(10-12-7)5-1-3-11-4-2-5/h5H,1-4H2,(H2,8,9,10)
• InChI Key: PVOZULHINMLWGY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NSC(=N2)N
• Molecular Formula: C7H11N3OS
• Molecular Weight: 185.25 g/mol
• CAS No.: 1249828-99-6

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structure. It may also include information about its appearance (solid, liquid, color, etc.) and any distinctive odors.

Synthesis Analysis

Synthesis analysis involves detailing the methods used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the arrangement of atoms within the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include information about its reactivity, the products it forms, and the conditions under which these reactions occur.

Physical and Chemical Properties Analysis

This includes information such as the compound’s melting point, boiling point, solubility, and stability. It may also include its spectral properties, such as its UV/Vis, IR, NMR, and mass spectra.

Scientific Research Applications

Antimicrobial and Anticancer Properties

A study explored the antiproliferative and antimicrobial properties of Schiff bases derived from 1,3,4-thiadiazole compounds. It found that certain derivatives exhibited significant DNA protective ability against oxidative damage and strong antimicrobial activity against S. epidermidis. Particularly, compounds showed cytotoxicity against cancer cell lines, indicating potential for chemotherapy drug enhancement with minimal cytotoxicity (Gür et al., 2020).

Another research effort highlighted the synthesis and anticancer activity of arylazothiazoles and 1,3,4-thiadiazoles, using a novel copolymer basic catalyst. These compounds were evaluated against colon and liver carcinoma cell lines, showing promising activity and suggesting their utility in anticancer therapy (Gomha et al., 2015).

Noncovalent Interactions and Chemical Stability

Quantitative assessments of noncovalent interactions in N-substituted-5-(adamantan-1-yl)-1,3,4-thiadiazole-2-amines through crystallographic and quantum theory of atoms-in-molecules (QTAIM) analysis shed light on their structural characteristics. This study provides insights into the molecular basis of their biological activity, highlighting the role of hydrogen bonding and other noncovalent interactions in stabilizing these compounds (El-Emam et al., 2020).

Scaffold for Drug Design

The 2-amino-1,3,4-thiadiazole moiety is emphasized as a valuable scaffold for the development of new antimicrobial agents. This review underscores the wide range of pharmacological activities associated with 1,3,4-thiadiazole derivatives, positioning them as lead compounds for future drug synthesis (Serban et al., 2018).

Mechanism of Action

Mode of Action

The mode of action of 3-(Oxan-4-yl)-1,2,4-thiadiazol-5-amine is currently unknown . The compound’s interaction with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

It’s worth noting that compounds with similar structures have been found to interact with various pathways, such as the ezh2 pathway . The downstream effects of these interactions are complex and depend on the specific context of the biological system.

Safety and Hazards

This section includes information about the compound’s toxicity, flammability, and environmental impact. It may also include precautions for handling and storage.